4-(4-butoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H27N3O5
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 4-(4-butoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H27N3O5/c1-3-4-13-32-18-10-9-15(14-19(18)31-2)23-20-21(16-7-5-6-8-17(16)29)25-26-22(20)24(30)27(23)11-12-28/h5-10,14,23,28-29H,3-4,11-13H2,1-2H3,(H,25,26)
• InChI Key: FDCHKTAISOZCLH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O)OC

Description

This compound features a pyrrolo[3,4-c]pyrazol-6(1H)-one core substituted with a 4-butoxy-3-methoxyphenyl group at position 4, a 2-hydroxyethyl group at position 5, and a 2-hydroxyphenyl group at position 3 . Its molecular complexity, including the fused bicyclic system, distinguishes it from simpler pyrazole derivatives.

Biological Activity

The compound 4-(4-butoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, including cytotoxicity, anti-inflammatory effects, and other relevant pharmacological activities based on recent research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C22H28N2O4
• Molecular Weight : 384.47 g/mol

Structural Features

• The compound features a pyrrolo[3,4-c]pyrazol core, which is known for its diverse biological activities.
• Substituents such as butoxy , methoxy , and hydroxyethyl groups contribute to its solubility and potential interactions with biological targets.

Cytotoxicity

Recent studies have indicated that derivatives of similar structures exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds with similar scaffolds have shown selective cytotoxicity towards melanoma cells, suggesting that our compound may also possess anti-cancer properties.

Case Study: Melanoma Cells

A study investigating a related pyrazole derivative demonstrated:

• Selective Cytotoxicity : The compound exhibited a 4.9-fold increase in cytotoxicity against melanoma cells compared to normal cells.
• Mechanism of Action : Induction of cell cycle arrest at the S phase and reduction in melanin production were noted, indicating potential applications in melanoma therapy .

Anti-inflammatory Properties

Compounds with similar structural motifs often display anti-inflammatory activities. The presence of hydroxy groups in the structure may enhance its ability to inhibit pro-inflammatory mediators.

Research Findings

• In vitro assays have shown that related compounds can inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines in macrophages.
• These effects suggest a potential role for our compound in managing inflammatory diseases.

Antioxidant Activity

Antioxidant activity is another critical aspect of biological evaluation for such compounds. The presence of phenolic groups typically correlates with enhanced free radical scavenging capabilities.

Experimental Evidence

• Studies have demonstrated that related compounds can scavenge free radicals effectively, thus providing protective effects against oxidative stress.
• This property may contribute to the overall therapeutic profile of our compound.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Cytotoxicity	Selective against melanoma cells
Anti-inflammatory	Inhibition of NO and cytokine production
Antioxidant	Effective free radical scavenging

Comparison with Similar Compounds

Structural Analogues in the Pyrazole/Pyrazolone Family

a. Bis-pyrazole Derivatives (Antimicrobial Agents)

Compounds such as bis[2-amino-6-(aryl)nicotinonitrile] derivatives (e.g., 4a–c) and bis-thieno[2,3-b]pyridine carboxamides (e.g., 9a,b) share pyrazole cores but lack the fused pyrrolo-pyrazolone system. These derivatives exhibit antimicrobial activity due to aromatic aldehyde-derived substituents (e.g., furyl, chlorophenyl), which enhance membrane penetration . In contrast, the target compound’s 2-hydroxyphenyl and hydroxyethyl groups may favor antioxidant or anti-inflammatory effects over direct antimicrobial action.

c. Hydroxypyrazole Tautomers (β-Diketone Analogues)

1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropane-1,3-dione (5) exists in tautomeric forms stabilized by intramolecular hydrogen bonds.

Pharmacological Activity Comparisons

a. Analgesic/Antipyretic Pyrazolones

Classic pyrazolones like antipyrine (1) and dipyrone (2) lack fused rings and hydroxyethyl groups. Their analgesic effects arise from cyclooxygenase inhibition, whereas the target compound’s hydroxyl substituents may modulate alternative pathways (e.g., NF-κB or kinase signaling) .

b. Kinase Inhibitors (VEGFR2/CDK-2)

Pyrazolone derivatives with piperidine or morpholine moieties show kinase inhibitory activity. The target’s hydroxyethyl group could enhance binding to kinase ATP pockets, similar to morpholine’s oxygen-rich structure, but its bulky 4-butoxy-3-methoxyphenyl group may reduce selectivity .

c. Antioxidant/Anti-inflammatory Agents

3-Methyl-4-substituted benzylidene-pyrazol-5-ones (e.g., 22) exhibit antioxidant activity via radical scavenging. The target compound’s dihydropyrrolo-pyrazolone core and dual hydroxyphenyl groups may offer superior redox activity due to conjugated π-systems and phenolic hydrogen donation .